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Compound of Interest

Compound Name: OSS_128167

Cat. No.: B15608599 Get Quote

Technical Support Center: OSS_128167
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and proper storage of OSS_128167 in solution.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of OSS_128167?

For long-term storage, the solid form of OSS_128167 should be stored at -20°C.[1][2][3][4][5]

Under these conditions, the compound is stable for at least two to three years.[1][2][3][4][5]

Q2: What are the recommended solvents for dissolving OSS_128167?

OSS_128167 is readily soluble in dimethyl sulfoxide (DMSO).[1][2][4][5][6][7][8] It also shows

solubility in N,N-Dimethylformamide (DMF).[5] There are conflicting reports regarding its

solubility in ethanol.[1][2][4][6][7] The compound is generally considered insoluble or only

slightly soluble in water and ethanol.[4][6][7] For aqueous buffers, it is recommended to first

dissolve the compound in DMSO and then dilute it with the aqueous buffer.[1][2]

Q3: How do I prepare a stock solution of OSS_128167?

To prepare a stock solution, it is recommended to dissolve OSS_128167 in fresh, anhydrous

DMSO.[4][8] Sonication or gentle heating can aid in dissolution.[6][8] Due to the hygroscopic

nature of DMSO, which can affect solubility, using a newly opened bottle is advised.[4][8]
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Q4: What are the recommended storage conditions for OSS_128167 stock solutions?

For optimal stability, stock solutions of OSS_128167 in DMSO should be aliquoted to avoid

repeated freeze-thaw cycles and stored at -80°C.[3][4][6] Under these conditions, the solution

is expected to be stable for up to one year.[4][6] For shorter-term storage, -20°C is also

acceptable for up to one month.[1][2][7] Some sources suggest a shorter stability of two weeks

at -20°C.[3]

Troubleshooting Guide
Issue: I am having trouble dissolving OSS_128167.

Solution 1: Use the correct solvent. DMSO is the most recommended solvent.[1][2][4][5][6][7]

[8]

Solution 2: Use fresh solvent. DMSO is hygroscopic, meaning it absorbs moisture from the

air, which can reduce the solubility of compounds. Always use fresh, anhydrous DMSO.[4][8]

Solution 3: Apply gentle energy. Sonication or gentle warming can help to dissolve the

compound completely.[6][8]

Issue: My OSS_128167 solution appears cloudy or has precipitated after dilution in an aqueous

buffer.

Cause: OSS_128167 has low solubility in aqueous solutions.[4][6][7] When a concentrated

DMSO stock is diluted into a buffer, the compound can precipitate out.

Solution 1: Lower the final concentration. Try diluting your stock solution to a lower final

concentration in the aqueous buffer.

Solution 2: Adjust the solvent composition. For some in vivo applications, specific

formulations using co-solvents like PEG300 and surfactants like Tween 80 are used to

maintain solubility.[7][8] A similar approach might be adaptable for in vitro experiments, but

vehicle controls are crucial.
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Storage Conditions
Form

Storage
Temperature

Duration of
Stability

Citations

Powder (Solid) -20°C ≥ 2-3 years [1][2][3][4][5]

In Solvent (DMSO) -80°C 3 months - 1 year [3][4][6]

-20°C 2 weeks - 1 month [1][2][3][7]

Solubility
Solvent Concentration Notes Citations

DMSO 25 - 100 mg/mL

Sonication or heating

may be needed. Use

of fresh, anhydrous

DMSO is

recommended.

[1][2][4][5][6][7][8]

DMF 30 mg/mL [5]

Ethanol 25 mg/mL

Conflicting reports

exist; some sources

state it is insoluble.

[1][2][4][6][7]

Water < 1 mg/mL
Insoluble or slightly

soluble.
[4][6][7]

DMSO:PBS (pH 7.2)

(1:7)
0.12 mg/mL [5]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM DMSO Stock Solution
of OSS_128167

Calculate the required mass: The molecular weight of OSS_128167 is 366.32 g/mol . To

prepare 1 mL of a 10 mM stock solution, you will need 3.66 mg of the compound.
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Weigh the compound: Accurately weigh 3.66 mg of OSS_128167 powder.

Dissolve in DMSO: Add 1 mL of fresh, anhydrous DMSO to the powder.

Aid dissolution (if necessary): Vortex the solution thoroughly. If the compound does not fully

dissolve, sonicate the vial for a few minutes or warm it gently in a water bath.

Store properly: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw

cycles and store at -80°C for long-term storage or -20°C for short-term use.

Diagram: Recommended Workflow for OSS_128167
Handling and Storage
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Caption: Workflow for preparing and storing OSS_128167 solutions.
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Diagram: OSS_128167 as a SIRT6 Inhibitor in a
Signaling Context
OSS_128167 is known to be an inhibitor of SIRT6, which can impact various downstream

cellular processes.[6][8][9] One key function of SIRT6 is the deacetylation of histone H3 at

lysine 9 (H3K9ac), which plays a role in gene regulation. By inhibiting SIRT6, OSS_128167
leads to an increase in H3K9ac levels.

OSS_128167

SIRT6

Inhibits

Histone H3 Lysine 9
Acetylation (H3K9ac)
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Caption: OSS_128167 inhibits SIRT6, leading to increased H3K9ac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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